![molecular formula C21H26BrN3O2 B4109765 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine](/img/structure/B4109765.png)
1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine
Overview
Description
1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine, also known as BPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BPP belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine is not fully understood. However, it has been proposed that this compound acts on the serotonergic, dopaminergic, and noradrenergic systems in the brain. This compound has been found to bind to 5-HT1A and 5-HT2A receptors, as well as dopamine D2 and α2-adrenergic receptors. This compound has also been reported to inhibit the reuptake of serotonin, norepinephrine, and dopamine.
Biochemical and Physiological Effects
This compound has been found to produce a wide range of biochemical and physiological effects. It has been reported to increase the levels of serotonin, norepinephrine, and dopamine in the brain. This compound has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. This compound has also been extensively studied, and its biological activities are well characterized. However, this compound has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in animal studies. This compound also has a short half-life, which can limit its effectiveness in some animal models.
Future Directions
There are several future directions for the research on 1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine. One potential application of this compound is in the treatment of depression and anxiety disorders. This compound has been found to possess anxiolytic and antidepressant activities, and further research is needed to determine its potential therapeutic value in these disorders. Another potential application of this compound is in the treatment of neurodegenerative diseases. This compound has been found to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke, and further research is needed to determine its potential therapeutic value in these diseases. Finally, this compound has been found to possess anticonvulsant and analgesic activities, and further research is needed to determine its potential therapeutic value in these conditions.
Conclusion
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound possesses a wide range of biological activities, including anticonvulsant, anxiolytic, antidepressant, and analgesic activities. This compound has also been found to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke. Further research is needed to determine the potential therapeutic value of this compound in various diseases.
Scientific Research Applications
1-[(2-bromo-4-tert-butylphenoxy)acetyl]-4-(2-pyridinyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases. It has been found to possess anticonvulsant, anxiolytic, antidepressant, and analgesic activities. This compound has also been reported to exhibit neuroprotective effects in animal models of Parkinson's disease and stroke.
Properties
IUPAC Name |
2-(2-bromo-4-tert-butylphenoxy)-1-(4-pyridin-2-ylpiperazin-1-yl)ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26BrN3O2/c1-21(2,3)16-7-8-18(17(22)14-16)27-15-20(26)25-12-10-24(11-13-25)19-6-4-5-9-23-19/h4-9,14H,10-13,15H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTNCSWGFCQYBCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC(=C(C=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=N3)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26BrN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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